Cas no 1004644-28-3 (1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole)

1,3-Dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a nitro-functionalized pyrazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both nitro and methyl groups enhances its versatility as an intermediate in synthetic chemistry, enabling further functionalization or participation in nucleophilic substitution reactions. Its stable yet modifiable framework makes it suitable for developing bioactive molecules, particularly in medicinal chemistry research targeting enzyme inhibition or receptor modulation. The compound’s well-defined molecular architecture ensures reproducibility in synthesis, supporting its use in methodical studies or scaled production.
1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole structure
1004644-28-3 structure
Product Name:1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole
CAS No:1004644-28-3
MF:C9H11N5O2
MW:221.215940713882
MDL:MFCD04971171
CID:3059622
PubChem ID:7017876
Update Time:2025-06-08

1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole
    • AKOS B022208
    • ART-CHEM-BB B022208
    • 1,3-DIMETHYL-4-(4-NITRO-PYRAZOL-1-YLMETHYL)-1H-PYRAZOLE
    • 1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole
    • STK313287
    • 1,3-dimethyl-4-[(4-nitropyrazol-1-yl)methyl]pyrazole
    • EN300-229939
    • CS-0282595
    • AKOS015922116
    • 1004644-28-3
    • AKOS000311534
    • 1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
    • MDL: MFCD04971171
    • Inchi: 1S/C9H11N5O2/c1-7-8(4-12(2)11-7)5-13-6-9(3-10-13)14(15)16/h3-4,6H,5H2,1-2H3
    • InChI Key: SZVPQPVDXMVZEB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NN(C=1)CC1=CN(C)N=C1C)=O

Computed Properties

  • Exact Mass: 221.09127461Da
  • Monoisotopic Mass: 221.09127461Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 81.5Ų

1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB551292-250 mg
1,3-Dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .
1004644-28-3
250MG
€220.50 2022-03-01
abcr
AB551292-500 mg
1,3-Dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .
1004644-28-3
500MG
€294.20 2022-03-01
abcr
AB551292-1 g
1,3-Dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .
1004644-28-3
1g
€343.30 2022-03-01
abcr
AB551292-5 g
1,3-Dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .
1004644-28-3
5g
€836.30 2022-03-01
Fluorochem
025710-1g
1,3-Dimethyl-4-(4-nitro-pyrazol-1-ylmethyl)-1H-pyrazole
1004644-28-3
1g
£210.00 2022-03-01
Fluorochem
025710-5g
1,3-Dimethyl-4-(4-nitro-pyrazol-1-ylmethyl)-1H-pyrazole
1004644-28-3
5g
£591.00 2022-03-01
Enamine
EN300-229939-0.05g
1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
1004644-28-3 95%
0.05g
$46.0 2024-06-20
Enamine
EN300-229939-0.1g
1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
1004644-28-3 95%
0.1g
$73.0 2024-06-20
Enamine
EN300-229939-0.25g
1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
1004644-28-3 95%
0.25g
$105.0 2024-06-20
Enamine
EN300-229939-0.5g
1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
1004644-28-3 95%
0.5g
$197.0 2024-06-20
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